Cas no 52767-86-9 (2(1H)-Pyrimidinethione, 5-butyl-)

2(1H)-Pyrimidinethione, 5-butyl- structure
52767-86-9 structure
Product Name:2(1H)-Pyrimidinethione, 5-butyl-
CAS No:52767-86-9
MF:C8H12N2S
MW:168.259280204773
CID:1578734
Update Time:2024-08-24

2(1H)-Pyrimidinethione, 5-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinethione, 5-butyl-
    • Inchi: 1S/C8H12N2S/c1-2-3-4-7-5-9-8(11)10-6-7/h5-6H,2-4H2,1H3,(H,9,10,11)
    • InChI Key: TZGHADJZPGPGBG-UHFFFAOYSA-N
    • SMILES: C1(=S)NC=C(CCCC)C=N1

Computed Properties

  • Exact Mass: 168.07226

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Melting Point: 210 °C
  • Boiling Point: 254.8±23.0 °C(Predicted)
  • PSA: 24.39
  • pka: 7.32±0.10(Predicted)
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